Cas no 261633-40-3 (3,5-Dibromo-4-(2-chlorobenzyl)oxybenzaldehyde)

• Product Name: 3,5-Dibromo-4-(2-chlorobenzyl)oxybenzaldehyde
• CAS No: 261633-40-3
• MF: C₁₄H₉Br₂ClO₂
• MW: 404.481061697006
• CID: 821622
• Update Time: 2026-04-29

3,5-Dibromo-4-(2-chlorobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-[(2-chlorobenzyl)oxy]benzaldehyde
• 3,5-dibromo-4-[(2-chlorophenyl)methoxy]benzaldehyde
• AC1LSSY7
• AC1Q3HRC
• BBL023209
• CTK4F7198
• MolPort-000-996-994
• STK198737
• 3,5-Dibromo-4-(2-chlorobenzyl)oxybenzaldehyde

Computed Properties

• Exact Mass: 401.86600

Experimental Properties

• PSA: 26.30000
• LogP: 5.25650

Additional information on 3,5-Dibromo-4-(2-chlorobenzyl)oxybenzaldehyde

Comprehensive Overview of 3,5-Dibromo-4-(2-chlorobenzyl)oxybenzaldehyde (CAS No. 261633-40-3)

3,5-Dibromo-4-(2-chlorobenzyl)oxybenzaldehyde (CAS No. 261633-40-3) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical research, and advanced material synthesis. Its unique molecular structure, featuring a dibromo-substituted benzaldehyde core and a 2-chlorobenzyl ether group, makes it a valuable building block for designing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound’s synthetic versatility has garnered attention in recent years, especially as the demand for halogenated aromatic aldehydes grows in medicinal chemistry. With the rise of AI-driven drug discovery and high-throughput screening, 3,5-Dibromo-4-(2-chlorobenzyl)oxybenzaldehyde is often explored for its reactivity in cross-coupling reactions and as a precursor for heterocyclic compounds. Its CAS No. 261633-40-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key trends in organic chemistry is the development of sustainable synthesis methods. Researchers are investigating greener pathways to produce 3,5-Dibromo-4-(2-chlorobenzyl)oxybenzaldehyde, such as catalytic bromination and solvent-free reactions. This aligns with the global push toward green chemistry and reducing environmental impact. Additionally, its stability under various conditions makes it a candidate for advanced material applications, including liquid crystals and polymer additives.

From a commercial perspective, the compound’s purity and scalability are critical factors. Manufacturers and suppliers often highlight its availability in high-purity grades (>98%) to meet the stringent requirements of pharmaceutical R&D. The 2-chlorobenzyl moiety in its structure is particularly noteworthy, as it contributes to enhanced lipophilicity, a property highly sought after in bioactive molecule design.

In summary, 3,5-Dibromo-4-(2-chlorobenzyl)oxybenzaldehyde (CAS No. 261633-40-3) is a multifaceted compound with significant potential in modern chemistry. Its applications span from drug development to material science, driven by its structural uniqueness and adaptability. As research continues to evolve, this compound is poised to play a pivotal role in addressing challenges in targeted therapy and sustainable chemical processes.